Cas no 1291842-78-8 (N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291842-78-8
• MF: C₁₆H₁₂ClF₂N₅O
• MW: 363.749188423157
• CID: 5322809
• Update Time: 2025-06-25

N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorobenzyl)-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H12ClF2N5O/c17-10-7-9(5-6-11(10)18)8-20-16(25)14-15(23-24-22-14)21-13-4-2-1-3-12(13)19/h1-7H,8H2,(H,20,25)(H2,21,22,23,24)
• InChI Key： OODLWRMMACJSTC-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=CC=C2F)=C(C(NCC2=CC=C(F)C(Cl)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide and CAS No. 1291842-78-8: A Comprehensive Overview

The compound N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1291842-78-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The presence of fluorine and chlorine substituents in its aromatic rings, combined with a triazole core, endows it with distinct chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The incorporation of fluorine atoms into pharmaceutical molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide, the dual fluorination at the 4-position of one phenyl ring and the 2-position of another contributes to its enhanced pharmacokinetic profile. This feature is particularly relevant in the context of developing drugs that require prolonged circulation times or improved resistance to enzymatic degradation.

The triazole moiety in this compound is another critical structural element that warrants detailed discussion. Triazoles are known for their versatility in medicinal chemistry, often serving as key pharmacophores in antifungal, antiviral, and anticancer agents. The specific arrangement of the triazole ring in N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide allows for optimal interactions with biological targets, potentially leading to high-affinity binding and improved therapeutic efficacy. Moreover, the carboxamide group at the 4-position of the triazole ring introduces a polar moiety that can enhance solubility and binding interactions with protein targets.

Current research in medicinal chemistry increasingly emphasizes the development of multitargeted drugs that can modulate multiple pathways simultaneously. The structure of N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide suggests its potential as such a multitargeted agent. The combination of chloro and fluoro substituents on the aromatic rings may enable interactions with various enzymes and receptors involved in disease pathways. This multifunctionality is particularly attractive for addressing complex diseases that involve multiple dysregulated pathways.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments indicate that it exhibits significant inhibitory activity against certain enzymes and receptors relevant to cancer and inflammation. The precise mechanism of action remains under investigation, but preliminary data suggest that it may interfere with key signaling pathways by binding to specific protein targets. These findings are encouraging and warrant further exploration through more comprehensive biochemical assays.

The synthesis of N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. The use of fluorinated building blocks and modern coupling techniques has streamlined the synthetic route, allowing for scalable production. This progress is crucial for advancing preclinical studies and eventual clinical trials.

The potential therapeutic applications of this compound are broad and exciting. Given its structural features and preliminary pharmacological activity, it holds promise for treating a variety of conditions, including cancer, inflammatory disorders, and infectious diseases. Future research will focus on optimizing its potency, selectivity, and pharmacokinetic properties through structure-based drug design approaches. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic benefits for patients.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects before experimental validation is required. Such computational approaches are accelerating the drug discovery process by predicting successful candidates early in the development pipeline.

In conclusion, N-[(3-chloro-4-fluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H- 1, 2,, 3-triazole- 4-carboxamide, identified by CAS number 1291842- 78- 8, represents a promising lead compound with significant therapeutic potential. Its unique structural features, including fluorine and chlorine substituents, a triazole core, and a carboxamide group, make it an attractive candidate for further investigation. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its potential as a new therapeutic agent.